1-amino-3-(1H-1,2,3-triazol-1-yl)propan-2-ol
Cat. No. B2474026
M. Wt: 142.162
InChI Key: MJOYNKBCVVNDCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
OC(CCl)Cn1ccnn1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:12][OH:13].[Cl:1][CH2:2][CH:3]([CH2:4][n:5]1[n:6][n:7][cH:8][cH:9]1)[OH:10].[NH3:11]>>[CH2:2]([CH:3]([CH2:4][n:5]1[n:6][n:7][cH:8][cH:9]1)[OH:10])[NH2:11].[ClH:1]
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Inputs
Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NCC(O)Cn1ccnn1
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Name
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Type
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product
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Smiles
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Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
